Cas no 1804675-96-4 (2-(Bromomethyl)-6-chloro-5-(difluoromethyl)-3-(trifluoromethyl)pyridine)

• Product Name: 2-(Bromomethyl)-6-chloro-5-(difluoromethyl)-3-(trifluoromethyl)pyridine
• CAS No: 1804675-96-4
• MF: C₈H₄BrClF₅N
• MW: 324.473077774048
• CID: 4873566
• Update Time: 2025-06-09

2-(Bromomethyl)-6-chloro-5-(difluoromethyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-chloro-5-(difluoromethyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4BrClF5N/c9-2-5-4(8(13,14)15)1-3(7(11)12)6(10)16-5/h1,7H,2H2
• InChI Key： RABRDNDMABPVPA-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)(F)F)=CC(C(F)F)=C(N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9

Additional information on 2-(Bromomethyl)-6-chloro-5-(difluoromethyl)-3-(trifluoromethyl)pyridine

Introduction to 2-(Bromomethyl)-6-chloro-5-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1804675-96-4)

2-(Bromomethyl)-6-chloro-5-(difluoromethyl)-3-(trifluoromethyl)pyridine, identified by its CAS number 1804675-96-4, is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities and industrial applications. The unique structural features of this molecule, including the presence of bromomethyl, chloro, difluoromethyl, and trifluoromethyl substituents, make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The< strong> bromomethyl group at the 2-position of the pyridine ring introduces a reactive site for further functionalization, enabling the construction of more complex molecular architectures. This reactivity is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for the preparation of biaryl and heteroaryl compounds, respectively. The< strong> chloro substituent at the 6-position provides another handle for further derivatization, allowing for the introduction of diverse functional groups through nucleophilic aromatic substitution or metal-mediated reactions.

The< strong> difluoromethyl and< strong> trifluoromethyl groups at the 5- and 3-positions, respectively, are known to enhance the metabolic stability and binding affinity of drug candidates. These electron-withdrawing groups contribute to lipophilicity and can improve pharmacokinetic properties, making them highly desirable in medicinal chemistry. The combination of these substituents in a single pyridine core makes< strong> 2-(Bromomethyl)-6-chloro-5-(difluoromethyl)-3-(trifluoromethyl)pyridine a powerful building block for the development of novel therapeutic agents.

In recent years, there has been a growing interest in the use of< strong> fluorinated pyridines as key components in drug discovery. The presence of fluorine atoms can significantly influence the pharmacological properties of a molecule, including its potency, selectivity, and bioavailability. For instance, studies have shown that< strong> difluoromethyl groups can improve metabolic stability by preventing oxidative degradation, while< strong> trifluoromethyl groups can enhance binding to biological targets by increasing lipophilicity and reducing hydrogen bonding interactions.

The< strong> bromomethyl functionality in this compound also opens up possibilities for the synthesis of bioconjugates and prodrugs. By reacting with nucleophiles such as amines or thiols, it is possible to introduce various pharmacophores or targeting moieties into the molecule. This flexibility makes< strong> 2-(Bromomethyl)-6-chloro-5-(difluoromethyl)-3-(trifluoromethyl)pyridine an attractive candidate for use in drug design strategies that aim to optimize both efficacy and bioavailability.

In academic research, this compound has been employed in the synthesis of various biologically active molecules. For example, it has been used as a precursor in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The ability to modify different positions on the pyridine ring allows researchers to fine-tune the properties of these inhibitors, leading to more effective therapeutic outcomes.

The agrochemical industry has also benefited from the use of< strong> fluorinated pyridines. These compounds often exhibit enhanced pest control properties due to their improved stability and bioavailability. In particular, pyridines with electron-withdrawing substituents like< strong> chloro,< strong> difluoromethyl, and< strong> trifluoromethyl groups have shown promise as active ingredients in crop protection agents.

The synthesis of< strong> 2-(Bromomethyl)-6-chloro-5-(difluoromethyl)-3-(trifluoromethyl)pyridine typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps include halogenation reactions to introduce bromo and chloro substituents, followed by fluorination using appropriate reagents such as Selectfluor or DAST (diastatoxyiodane). The final step often involves protecting group strategies to ensure regioselective functionalization at different positions on the pyridine ring.

The reactivity profile of this compound makes it particularly useful in transition metal-catalyzed cross-coupling reactions. Palladium-catalyzed reactions are especially prevalent due to their high efficiency and broad substrate scope. For instance, Suzuki-Miyaura coupling with boronic acids allows for the introduction of aryl groups at various positions on the pyridine ring, while Buchwald-Hartwig coupling with amines enables the formation of C-N bonds under mild conditions.

The pharmaceutical industry continues to explore new ways to leverage< strong> fluorinated pyridines. Recent advances in synthetic methodologies have made it possible to introduce fluorine atoms with greater precision and efficiency. This has led to an increase in the number of fluorinated drug candidates entering clinical trials over the past decade. The ability to fine-tune molecular properties through fluorination strategies remains one of the most powerful tools available to medicinal chemists.

In conclusion,< strong> 2-(Bromomethyl)-6-chloro-5-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1804675-96-4) is a multifunctional compound with significant potential in both pharmaceutical and agrochemical applications. Its unique structural features make it an invaluable intermediate for constructing complex molecules with enhanced biological activity. As research continues into new synthetic methodologies and applications for fluorinated heterocycles,< strong >this compound will undoubtedly play an important role in future drug discovery efforts.